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Compound of Interest

Compound Name: 5-Fluorotryptamine hydrochloride

CAS No.: 2711-58-2

Cat. No.: B1295612

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 5-
Fluorotryptamine hydrochloride (CAS: 2711-58-2). Adherence to these protocols is essential

for ensuring laboratory safety and minimizing exposure risk. This compound is intended for

research use only.

I. Quantitative Safety Data
A summary of the key quantitative data for 5-Fluorotryptamine hydrochloride is presented

below. This information is crucial for risk assessment and the implementation of appropriate

safety measures.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1295612#bc-rfq
https://www.benchchem.com/product/b1295612/docs?utm_src=pdf-body#essential-safety-and-operational-guide-for-handling-5-fluorotryptamine-hydrochloride
https://www.benchchem.com/product/b1295612/docs?utm_src=pdf-body#essential-safety-and-operational-guide-for-handling-5-fluorotryptamine-hydrochloride
https://www.benchchem.com/product/b1295612/docs?utm_src=pdf-body#essential-safety-and-operational-guide-for-handling-5-fluorotryptamine-hydrochloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295612?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₁₀H₁₁FN₂ · HCl

Molecular Weight 214.67 g/mol

CAS Number 2711-58-2

Appearance Solid [1]

Purity ≥98% [2]

GHS Hazard Statements

H302: Harmful if

swallowedH315: Causes skin

irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritation

[3]

Storage Temperature -20°C

Note: A specific oral LD50 value for 5-Fluorotryptamine hydrochloride is not readily

available. The GHS hazard statement H302 (Harmful if swallowed) indicates its potential for

oral toxicity.

II. Experimental Protocol: Safe Handling of 5-
Fluorotryptamine Hydrochloride
The following is a step-by-step protocol for the safe handling of 5-Fluorotryptamine
hydrochloride in a laboratory setting. This protocol is designed to minimize the risk of

exposure and ensure the integrity of the experiment.

A. Personal Protective Equipment (PPE)

Before handling the compound, ensure the following PPE is worn:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Nitrile gloves. Inspect gloves for any tears or punctures before use.[4]
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Respiratory Protection: A NIOSH-approved N95 (or higher) respirator is recommended,

especially when handling the powder outside of a certified chemical fume hood.

Body Protection: A laboratory coat must be worn at all times.[5]

B. Weighing and Preparation of Solutions

Designated Area: All handling of powdered 5-Fluorotryptamine hydrochloride should be

conducted in a designated area, preferably within a certified chemical fume hood or a

powder containment hood to prevent inhalation of the powder.[6]

Taring the Balance: Place a clean weigh boat or weigh paper on the analytical balance and

tare the scale to zero.[6]

Weighing: Using a clean spatula, carefully transfer the desired amount of 5-
Fluorotryptamine hydrochloride to the weigh boat. Avoid creating dust. If any excess

powder is dispensed, do not return it to the original container. Dispose of it as chemical

waste.[5][6]

Transfer: Carefully transfer the weighed powder into a suitable container (e.g., a beaker or

flask) for dissolution.

Dissolving: Add the appropriate solvent to the container with the powder. Gently stir or

sonicate until the compound is fully dissolved. Refer to the quantitative data table for

solubility information in various solvents.

Cleaning: After use, decontaminate the spatula and the weighing area with an appropriate

solvent (e.g., 70% ethanol) and wipe clean. Dispose of the weigh boat and any contaminated

wipes as chemical waste.

C. Post-Handling Procedures

Hand Washing: Immediately after handling the compound and removing gloves, wash hands

thoroughly with soap and water.[7]

Decontamination: Clean all work surfaces and equipment that may have come into contact

with the compound.
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Storage: Store the stock solution or remaining solid compound in a clearly labeled, sealed

container at the recommended storage temperature of -20°C.

III. Operational and Disposal Plan
A systematic plan for the storage, handling of spills, and disposal of 5-Fluorotryptamine
hydrochloride is mandatory for maintaining a safe laboratory environment.

A. Storage Plan

Store 5-Fluorotryptamine hydrochloride in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong oxidizing agents.[8]

The container should be tightly sealed and clearly labeled with the chemical name,

concentration (if in solution), and hazard symbols.

Keep the compound in a locked cabinet or another secure location to prevent unauthorized

access.

B. Spill Response Plan

Evacuate: In case of a significant spill, evacuate the immediate area.

Alert: Notify your laboratory supervisor and the institutional safety officer.

Ventilate: Ensure the area is well-ventilated, if it is safe to do so.

Contain: For small powder spills, carefully cover with an absorbent material to avoid

generating dust. For liquid spills, contain with an appropriate absorbent material.

Clean-up: Wearing appropriate PPE, carefully scoop the contained material into a labeled

waste container. Clean the spill area with a suitable solvent and then with soap and water.

Dispose: Dispose of all contaminated materials as hazardous chemical waste.

C. Disposal Plan
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5-Fluorotryptamine hydrochloride is a halogenated organic compound and must be

disposed of as hazardous waste.[9]

Waste Collection: Collect all waste materials containing 5-Fluorotryptamine hydrochloride
(e.g., unused solutions, contaminated labware, and spill clean-up materials) in a designated,

labeled, and sealed hazardous waste container.

Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the

chemical name "5-Fluorotryptamine hydrochloride" and the associated hazards (e.g.,

Toxic, Irritant).

Segregation: Do not mix this waste with other non-halogenated or non-hazardous waste

streams.

Institutional Procedures: Follow your institution's specific procedures for hazardous waste

disposal. This typically involves contacting the Environmental Health and Safety (EHS) office

for waste pickup and disposal by a licensed hazardous waste management company.[10][11]

Empty Containers: Rinse empty containers thoroughly with a suitable solvent. The rinsate

should be collected and disposed of as hazardous waste. Once decontaminated, the empty

container can be disposed of according to institutional guidelines.

IV. Visual Workflow for Handling 5-Fluorotryptamine
Hydrochloride
The following diagram illustrates the logical workflow for the safe handling of 5-
Fluorotryptamine hydrochloride from preparation to disposal.
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Workflow for Handling 5-Fluorotryptamine hydrochloride
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Caption: Workflow for handling 5-Fluorotryptamine hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b1295612?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295612?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

